5-Fluorodihydropyrimidine-2,4-dione-13C,15N2
5-Fluorodihydropyrimidine-2,4-dione-13C,15N2
5-Fluorouracil-13C,15N2 is intended for use as an internal standard for the quantification of 5-flurouracil by GC- or LC-MS. 5-Fluorouracil is a pyrimidine analog that irreversibly inhibits thymidylate synthase, blocking the synthesis of thymidine which is required for DNA synthesis. Intracellular metabolites of 5-fluorouracil exert cytotoxic effects by either inhibiting thymidylate synthetase, or through incorporation into RNA and DNA, ultimately initiating apoptosis.
Brand Name:
Vulcanchem
CAS No.:
1189423-58-2
VCID:
VC0019468
InChI:
InChI=1S/C4H5FN2O2/c5-2-1-6-4(9)7-3(2)8/h2H,1H2,(H2,6,7,8,9)/i4+1,6+1,7+1
SMILES:
C1C(C(=O)NC(=O)N1)F
Molecular Formula:
C4H3FN2O2
Molecular Weight:
133.057
5-Fluorodihydropyrimidine-2,4-dione-13C,15N2
CAS No.: 1189423-58-2
Cat. No.: VC0019468
Molecular Formula: C4H3FN2O2
Molecular Weight: 133.057
* For research use only. Not for human or veterinary use.
Specification
| Description | 5-Fluorouracil-13C,15N2 is intended for use as an internal standard for the quantification of 5-flurouracil by GC- or LC-MS. 5-Fluorouracil is a pyrimidine analog that irreversibly inhibits thymidylate synthase, blocking the synthesis of thymidine which is required for DNA synthesis. Intracellular metabolites of 5-fluorouracil exert cytotoxic effects by either inhibiting thymidylate synthetase, or through incorporation into RNA and DNA, ultimately initiating apoptosis. |
|---|---|
| CAS No. | 1189423-58-2 |
| Molecular Formula | C4H3FN2O2 |
| Molecular Weight | 133.057 |
| IUPAC Name | 5-fluoro-(213C,1,3-15N2)1,3-diazinane-2,4-dione |
| Standard InChI | InChI=1S/C4H5FN2O2/c5-2-1-6-4(9)7-3(2)8/h2H,1H2,(H2,6,7,8,9)/i4+1,6+1,7+1 |
| Standard InChI Key | GHASVSINZRGABV-XZQGXACKSA-N |
| SMILES | C1C(C(=O)NC(=O)N1)F |
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